Clavirolide A
Clavirolide A
Clavirolide A is a natural product found in Clavularia viridis with data available.
Brand Name:
Vulcanchem
CAS No.:
132750-47-1
VCID:
VC21239589
InChI:
InChI=1S/C20H28O4/c1-12-5-7-19(4)8-6-16-14(3)18(22)24-17(20(16,19)23)11-13(2)10-15(21)9-12/h5,13,17,23H,6-11H2,1-4H3/b12-5+/t13-,17-,19-,20-/m1/s1
SMILES:
CC1CC2C3(C(=C(C(=O)O2)C)CCC3(CC=C(CC(=O)C1)C)C)O
Molecular Formula:
C20H28O4
Molecular Weight:
332.4 g/mol
Clavirolide A
CAS No.: 132750-47-1
Cat. No.: VC21239589
Molecular Formula: C20H28O4
Molecular Weight: 332.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Clavirolide A is a natural product found in Clavularia viridis with data available. |
|---|---|
| CAS No. | 132750-47-1 |
| Molecular Formula | C20H28O4 |
| Molecular Weight | 332.4 g/mol |
| IUPAC Name | (1R,3S,7E,10S,17R)-17-hydroxy-3,7,10,14-tetramethyl-16-oxatricyclo[8.6.1.013,17]heptadeca-7,13-diene-5,15-dione |
| Standard InChI | InChI=1S/C20H28O4/c1-12-5-7-19(4)8-6-16-14(3)18(22)24-17(20(16,19)23)11-13(2)10-15(21)9-12/h5,13,17,23H,6-11H2,1-4H3/b12-5+/t13-,17-,19-,20-/m1/s1 |
| Standard InChI Key | JVYXSCVDLGVIRM-NOYREHSQSA-N |
| Isomeric SMILES | C[C@H]1C[C@@H]2[C@@]3(C(=C(C(=O)O2)C)CC[C@]3(C/C=C(/CC(=O)C1)\C)C)O |
| SMILES | CC1CC2C3(C(=C(C(=O)O2)C)CCC3(CC=C(CC(=O)C1)C)C)O |
| Canonical SMILES | CC1CC2C3(C(=C(C(=O)O2)C)CCC3(CC=C(CC(=O)C1)C)C)O |
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